ethyl 2-chloro-5-(16,18-dioxo-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaen-17-yl)benzoate

• IUPAC Name: ethyl 2-chloro-5-(16,18-dioxo-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaen-17-yl)benzoate
• InChI: InChI=1S/C27H20ClNO4/c1-2-33-27(32)19-13-14(11-12-20(19)28)29-25(30)23-21-15-7-3-4-8-16(15)22(24(23)26(29)31)18-10-6-5-9-17(18)21/h3-13,21-24H,2H2,1H3
• InChI Key: QPRWTFQBSDSCCA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=CC(=C1)N2C(=O)C3C(C2=O)C4C5=CC=CC=C5C3C6=CC=CC=C46)Cl
• Molecular Formula: C27H20ClNO4
• Molecular Weight: 457.9 g/mol

Description

Chemical compounds with complex structures, such as the one mentioned, often require detailed synthesis pathways and structural analyses to fully understand their characteristics and potential applications in various fields, excluding drug use and dosages.

Synthesis Analysis

The synthesis of complex organic compounds often involves multi-step reactions, starting from simpler molecules and gradually introducing functional groups to achieve the desired structure. For instance, derivatives of ethyl benzoate compounds have been synthesized through various methods, showcasing the diversity in synthetic approaches depending on the target compound's complexity (Nongpanga Ningsanont et al., 2003; Hua-Sin Chen et al., 2008).

Molecular Structure Analysis

X-ray crystallography is a fundamental tool for determining the molecular structure of chemical compounds. It provides detailed information on the arrangement of atoms within a molecule and helps in understanding the compound's chemical behavior. For example, the structure of ethyl-2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate was determined by single-crystal X-ray crystallography, illustrating the technique's utility in molecular structure analysis (I. Manolov et al., 2012).

Chemical Reactions and Properties

Chemical properties of compounds like reactivity, stability, and interaction with other substances are crucial for understanding their potential applications. These properties are often determined through various chemical reactions, such as Diels-Alder reactions, which are used to synthesize and modify complex organic molecules (M. Samoto et al., 1995).

Physical Properties Analysis

The physical properties of a compound, including melting point, boiling point, solubility, and crystal structure, are essential for its characterization and application. These properties are influenced by the molecular structure and can be determined through experimental measurements and computational methods (E. Fereyduni et al., 2011).